Cas no 1361733-02-9 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate
• CAS No: 1361733-02-9
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931932
• Update Time: 2025-07-23

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)6-5-15-7(4-14)9(17-2)8(6)10(12)13/h5,10H,3-4,14H2,1-2H3
• InChI Key： JYOZNXDKUQVTID-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN=C(CN)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1361733-02-9)

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1361733-02-9) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a difluoromethyl group and an aminomethyl moiety, has been explored as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Recent studies have highlighted its relevance in targeting various biological pathways, particularly in the context of infectious diseases and oncology.

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity, ensuring its suitability for downstream applications.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate was identified as a critical intermediate in the development of novel antiviral agents. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against RNA viruses, including influenza and coronaviruses. The presence of the difluoromethyl group was found to enhance the metabolic stability and bioavailability of the resulting drug candidates, addressing a common challenge in antiviral drug development.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate derivatives can modulate key signaling pathways involved in cancer cell proliferation and apoptosis. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited selective cytotoxicity against breast cancer cell lines, with minimal effects on normal cells. These findings suggest its promise as a scaffold for designing targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate-based compounds. Researchers are currently exploring structural modifications to improve solubility, reduce toxicity, and enhance target specificity. Computational modeling and high-throughput screening are being employed to identify the most promising candidates for further preclinical development.

In conclusion, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS: 1361733-02-9) represents a versatile and valuable building block in medicinal chemistry. Its applications in antiviral and anticancer drug development underscore its potential to address unmet medical needs. Continued research and collaboration between academia and industry will be essential to fully realize the therapeutic potential of this compound and its derivatives.